Cas no 1351453-69-4 (2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile)

• Product Name: 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile
• CAS No: 1351453-69-4
• MF: C₁₈H₁₅N₃O
• MW: 289.331203699112
• CID: 6606631
• PubChem ID: 135481348
• Update Time: 2025-07-08

2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile
• Benzenebutanenitrile, α-(1,3-dihydro-1-methyl-2H-benzimidazol-2-ylidene)-β-oxo-, (αE)-
• F0325-0041
• AKOS024575343
• HMS1649O12
• SR-01000005532
• 1351453-69-4
• SR-01000005532-1
• 2-[(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene]-3-oxo-4-phenylbutanenitrile
• 392238-87-8
• (Z)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)-4-phenylbut-2-enenitrile
• (E)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxo-4-phenylbutanenitrile

• Inchi： 1S/C18H15N3O/c1-21-16-10-6-5-9-15(16)20-18(21)14(12-19)17(22)11-13-7-3-2-4-8-13/h2-10,20H,11H2,1H3/b18-14+
• InChI Key： XYWUWOGWFDRIJE-NBVRZTHBSA-N
• SMILES： C1(CC(=O)/C(=C2/N(C)C3=CC=CC=C3N/2)/C#N)=CC=CC=C1

Computed Properties

• Exact Mass: 289.121512110g/mol
• Monoisotopic Mass: 289.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 436.1±45.0 °C(Predicted)
• pka: -1.02±0.20(Predicted)

Additional information on 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile

Comprehensive Overview of 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile (CAS No. 1351453-69-4)

2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile (CAS No. 1351453-69-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique benzodiazole core and phenylbutanenitrile moiety, exhibits intriguing chemical properties that make it a subject of ongoing research. Its molecular structure combines a 1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene group with a 3-oxo-4-phenylbutanenitrile chain, resulting in a versatile scaffold for various applications.

The compound's CAS number 1351453-69-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers and industry professionals frequently search for 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile due to its potential in drug discovery and organic synthesis. Its structural features, such as the conjugated system and nitrile functionality, contribute to its reactivity and utility in designing novel molecules.

One of the most compelling aspects of 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile is its role in the development of fluorescent probes and bioimaging agents. The benzodiazole moiety is known for its photophysical properties, making it a valuable component in sensors and diagnostic tools. Recent studies have explored its use in detecting biomarkers and environmental pollutants, aligning with the growing demand for sustainable and efficient analytical methods.

In the pharmaceutical sector, CAS 1351453-69-4 has been investigated for its potential as a kinase inhibitor or receptor modulator. The compound's ability to interact with biological targets stems from its electron-rich aromatic system and hydrogen-bonding capabilities. These properties are particularly relevant in the context of personalized medicine and targeted therapies, which are among the hottest topics in modern healthcare.

The synthesis of 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a key focus for chemists, as it impacts the compound's yield, purity, and scalability. Advances in green chemistry have also influenced the production of this compound, with researchers exploring catalyst-free and solvent-free methodologies to reduce environmental impact.

Market trends indicate a rising interest in CAS 1351453-69-4, driven by its applications in material science and electronics. The compound's π-conjugated system makes it a candidate for organic semiconductors and optoelectronic devices. As the demand for flexible electronics and wearable technology grows, compounds like 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile are gaining traction in research and development.

Safety and handling of 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile are critical considerations for laboratory and industrial settings. While the compound is not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling. Researchers often search for MSDS and safety protocols related to this compound, emphasizing the importance of accessible and accurate information.

In summary, 2-(2E)-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene-3-oxo-4-phenylbutanenitrile (CAS No. 1351453-69-4) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, combined with its functional versatility, positions it as a valuable asset in drug discovery, material engineering, and analytical chemistry. As research continues to uncover new possibilities, this compound is likely to remain a focal point in innovative scientific endeavors.